Cas no 2228304-14-9 (3-(3,3-difluorocyclobutyl)pyrrolidine)

• Product Name: 3-(3,3-difluorocyclobutyl)pyrrolidine
• CAS No: 2228304-14-9
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 6255496
• PubChem ID: 154575264
• Update Time: 2025-10-19

3-(3,3-difluorocyclobutyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)pyrrolidine
• EN300-1948550
• 2228304-14-9

• Inchi： 1S/C8H13F2N/c9-8(10)3-7(4-8)6-1-2-11-5-6/h6-7,11H,1-5H2
• InChI Key： UNWNQSGLXVRRIC-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1CNCC1)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,3-difluorocyclobutyl)pyrrolidine

3-(3,3-Difluorocyclobutyl)Pyrrolidine: A Comprehensive Overview

3-(3,3-Difluorocyclobutyl)pyrrolidine, also known by its CAS number 2228304-14-9, is a unique organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its bicyclic structure, which combines a pyrrolidine ring with a fluorinated cyclobutane moiety. The presence of fluorine atoms in the cyclobutane ring introduces interesting electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 3-(3,3-difluorocyclobutyl)pyrrolidine typically involves a multi-step process that begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the bicyclic framework. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

In terms of applications, 3-(3,3-difluorocyclobutyl)pyrrolidine has shown promise in several areas. One notable application is in drug discovery, where its unique structure allows for interactions with various biological targets. For example, studies have demonstrated its potential as a modulator of ion channels, which are critical in treating conditions such as epilepsy and pain management. Additionally, its fluorinated nature confers lipophilicity and stability, making it an attractive candidate for drug development.

The electronic properties of 2228304-14-9 also make it suitable for use in advanced materials. Its ability to act as a π-deficient component in supramolecular assemblies has been explored in the context of self-assembled monolayers and nanomaterials. Recent research has highlighted its role in enhancing the performance of organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). The integration of fluorine atoms further improves charge transport properties, contributing to more efficient devices.

In recent years, there has been growing interest in understanding the environmental impact of compounds like 3-(3,3-difluorocyclobutyl)pyrrolidine. Studies have focused on its biodegradation pathways and toxicity profiles to ensure sustainable use. Findings indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing potential ecological risks. These insights are crucial for guiding responsible practices in both industrial and academic settings.

The structural versatility of 2228304-14-9 continues to inspire innovative research across multiple disciplines. Its role as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy. By leveraging its rigid bicyclic framework, chemists have achieved high enantioselectivity in various reactions, paving the way for the production of enantiopure compounds with pharmaceutical relevance.

In conclusion, 3-(3,3-difluorocyclobutyl)pyrrolidine, or CAS number 2228304-14-9, stands out as a multifaceted compound with diverse applications spanning drug discovery, materials science, and sustainable chemistry. Its unique properties and versatile structure position it as a valuable tool for addressing current challenges in these fields while opening avenues for future innovations.